Cas no 108413-52-1 (1,3,4-Oxadiazole-2(3H)-thione, 5-(2,3-dimethylphenyl)-)

• Product Name: 1,3,4-Oxadiazole-2(3H)-thione, 5-(2,3-dimethylphenyl)-
• CAS No: 108413-52-1
• MF: C₁₀H₁₀N₂OS
• MW: 206.264200687408
• CID: 3593784
• PubChem ID: 33785514
• Update Time: 2025-04-22

1,3,4-Oxadiazole-2(3H)-thione, 5-(2,3-dimethylphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Oxadiazole-2(3H)-thione, 5-(2,3-dimethylphenyl)-
• 108413-52-1
• 5-(2,3-Dimethylphenyl)-1,3,4-oxadiazole-2(3H)-thione
• DTXSID201221287

• Inchi： 1S/C10H10N2OS/c1-6-4-3-5-8(7(6)2)9-11-12-10(14)13-9/h3-5H,1-2H3,(H,12,14)
• InChI Key： VJSDCQXOVUUKAK-UHFFFAOYSA-N
• SMILES： S=C1NN=C(C2C=CC=C(C)C=2C)O1

Computed Properties

• Exact Mass: 206.05138412Da
• Monoisotopic Mass: 206.05138412Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 65.7Ų